N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine

• IUPAC Name: 2-[(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)amino]propanoic acid
• InChI: InChI=1S/C13H17N3O2S/c1-4-8-6-9-11(14-7(3)13(17)18)15-10(5-2)16-12(9)19-8/h6-7H,4-5H2,1-3H3,(H,17,18)(H,14,15,16)
• InChI Key: UDLGBHRTJBOYMF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2S1)CC)NC(C)C(=O)O
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol

Description

N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine, also known as EtDP-ALA, is a novel amino acid derivative that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is a thienopyrimidine-based amino acid that has been synthesized for the first time in 2011. Since then, several studies have been conducted to investigate its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine involves its ability to inhibit the activity of specific targets. The compound has been shown to bind to the ATP-binding site of protein kinases, leading to the inhibition of their activity. It has also been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation. The compound has also been shown to interact with specific receptors, leading to the modulation of their activity.
Biochemical and Physiological Effects:
N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine has been shown to exhibit several biochemical and physiological effects. In vitro studies have shown that the compound inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce the production of inflammatory cytokines in vitro and in vivo models. The compound has been shown to exhibit antiviral activity against several viruses, including HIV, influenza, and herpes simplex virus.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its structure can be easily modified to enhance its activity. The compound has been shown to exhibit activity against several targets, making it a versatile tool for drug discovery and development. However, the compound has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research on N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine. One direction is to investigate its potential as an anticancer agent in vivo models. Another direction is to explore its activity against specific targets, such as protein kinases and enzymes involved in inflammation. The compound's potential as an antiviral agent could also be further investigated. Additionally, the development of analogs with improved solubility and selectivity could enhance its potential as a therapeutic agent.

Scientific Research Applications

N-(2,6-diethylthieno[2,3-d]pyrimidin-4-yl)alanine has potential applications in drug discovery and development due to its unique structure and properties. It has been shown to exhibit activity against several targets, including protein kinases, enzymes, and receptors. The compound has been tested in vitro and in vivo models for its potential as an anticancer, anti-inflammatory, and antiviral agent.